Cas no 70384-82-6 (2H-1-Benzopyran-3-carboxylic acid, 7-chloro-2-oxo-, ethyl ester)

• Product Name: 2H-1-Benzopyran-3-carboxylic acid, 7-chloro-2-oxo-, ethyl ester
• CAS No: 70384-82-6
• MF: C₁₂H₉ClO₄
• MW: 252.650462865829
• CID: 531108
• PubChem ID: 20341481
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carboxylic acid, 7-chloro-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 7-chloro-2-oxo-, ethyl ester
• ethyl 7-chloro-2-oxochromene-3-carboxylate
• Ethyl 7-chloro-2-oxo-2H-1-benzopyran-3-carboxylate
• 70384-82-6
• SCHEMBL11492411
• DTXSID00605690

• Inchi： 1S/C12H9ClO4/c1-2-16-11(14)9-5-7-3-4-8(13)6-10(7)17-12(9)15/h3-6H,2H2,1H3
• InChI Key： MZGLNPXJFUXSOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)OCC)C(=O)OC=2C=1

Computed Properties

• Exact Mass: 252.0189365g/mol
• Monoisotopic Mass: 252.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų